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  4. (2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
(2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one (2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
Brand Name: Vulcanchem
CAS No.: 78536-37-5
VCID: VC0198228
InChI: InChI=1S/C20H30O5/c1-9-15-10(21)7-12-19(4)11(18(2,3)6-5-13(19)22)8-14(23)20(12,16(9)24)17(15)25/h10-15,17,21-23,25H,1,5-8H2,2-4H3/t10-,11+,12-,13-,14+,15?,17-,19+,20?/m0/s1
SMILES: CC1(CCC(C2(C1CC(C34C2CC(C(C3O)C(=C)C4=O)O)O)C)O)C
Molecular Formula: C20H30O5
Molecular Weight: 350.4 g/mol

(2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one

CAS No.: 78536-37-5

Reference Standards

VCID: VC0198228

Molecular Formula: C20H30O5

Molecular Weight: 350.4 g/mol

(2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one - 78536-37-5

CAS No. 78536-37-5
Product Name (2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-Tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
Molecular Formula C20H30O5
Molecular Weight 350.4 g/mol
IUPAC Name (2R,4R,8S,9R,10S,12S,16S)-2,8,12,16-tetrahydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
Standard InChI InChI=1S/C20H30O5/c1-9-15-10(21)7-12-19(4)11(18(2,3)6-5-13(19)22)8-14(23)20(12,16(9)24)17(15)25/h10-15,17,21-23,25H,1,5-8H2,2-4H3/t10-,11+,12-,13-,14+,15?,17-,19+,20?/m0/s1
Standard InChIKey NFENNPKUXFGPST-VBSVUCAUSA-N
Isomeric SMILES C[C@@]12[C@H](CCC([C@H]1C[C@H](C34[C@H]2C[C@@H](C([C@@H]3O)C(=C)C4=O)O)O)(C)C)O
SMILES CC1(CCC(C2(C1CC(C34C2CC(C(C3O)C(=C)C4=O)O)O)C)O)C
Canonical SMILES CC1(CCC(C2(C1CC(C34C2CC(C(C3O)C(=C)C4=O)O)O)C)O)C
Appearance Powder
Synonyms 1,7,12,14-tetrahydroxykaur-16-en-15-one (1alpha,7alpha,12alpha,14R)
excisanin A
PubChem Compound 174150
Last Modified Dec 23 2021
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